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Compound of Interest

Compound Name: Carmichaenine D

Cat. No.: B15589854

Shanghai, China - Carmichaenine D, a C19-diterpenoid alkaloid isolated from the traditional
Chinese medicinal plant Aconitum carmichaelii, is gaining attention within the scientific
community for its potential pharmacological activities. This technical guide provides a
comprehensive review of the current research on Carmichaenine D, consolidating available
data on its biological effects, and outlining key experimental methodologies for researchers,
scientists, and drug development professionals.

First identified as a constituent of Aconitum carmichaelii, Carmichaenine D has been the
subject of phytochemical investigations aimed at understanding the complex chemical profile of
this plant species.[1] While research on the purified compound is still in its nascent stages,
preliminary studies on extracts containing Carmichaenine D suggest a range of biological
activities, including anti-hepatoma, anti-acetylcholinesterase, and antioxidant effects.

Physicochemical Properties and Identification

Carmichaenine D is characterized by the molecular formula C29H39NO~7 and its identity has
been confirmed through spectroscopic methods, primarily *H-NMR.[2] The compound is
typically isolated from the aerial parts of Aconitum carmichaelii and is available commercially as
a powder soluble in various organic solvents such as chloroform, dichloromethane, ethyl
acetate, DMSO, and acetone.[2]

Table 1: Physicochemical Properties of Carmichaenine D
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Property Value Reference
Molecular Formula C29H39NO7 [2]
CAS Number 2065228-62-6 [2]
Purity >98% [2]
Physical Description Powder [2]

- Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Biological Activities and Efficacy

While specific quantitative data for purified Carmichaenine D is limited, studies on extracts of
Aconitum carmichaelii containing this alkaloid provide initial insights into its potential
therapeutic applications.

Anti-Hepatoma Activity

An important study investigating the chemical profile and biological activities of extracts from
the aerial parts of Aconitum carmichaelii identified Carmichaenine D as a key constituent. The
research demonstrated that an 80% ethanol extract exhibited the most potent in vitro anti-
hepatoma activity against the Huh-7 human hepatoma cell line, with an IC50 value of 103.91 +
11.02 pyg/mL. It is important to note that this value represents the activity of the entire extract
and not of Carmichaenine D alone.

Table 2: In Vitro Anti-Hepatoma Activity of Aconitum carmichaelii Extract

Active

Extract Cell Line IC50 (pg/mL) Constituents
Include

80% Ethanol Extract Huh-7 103.91 +11.02 Carmichaenine D

Potential Anti-inflammatory, Anti-acetylcholinesterase,
and Antioxidant Effects
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The same study that highlighted the anti-hepatoma activity of Aconitum carmichaelii extracts
also pointed towards potential anti-acetylcholinesterase and antioxidant activities. Furthermore,
the broader family of diterpenoid alkaloids from Aconitum species is known for its anti-
inflammatory properties, suggesting that Carmichaenine D may also share this characteristic.
[3][4] However, at present, there is a lack of specific experimental data and quantitative values
(e.g., IC50) for purified Carmichaenine D in these assays.

Experimental Methodologies

To facilitate further research into the promising biological activities of Carmichaenine D,
detailed experimental protocols for the key assays mentioned in the literature are provided
below.

Anti-Hepatoma Activity Assay (Huh-7 Cell Line)

This protocol outlines the general steps for assessing the in vitro anti-hepatoma activity of a
compound using the Huh-7 cell line.
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Workflow for In Vitro Anti-Hepatoma Assay.
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Future Directions and Conclusion

The current body of research on Carmichaenine D, while limited, suggests a promising
avenue for the development of new therapeutic agents. The preliminary findings of anti-
hepatoma, anti-acetylcholinesterase, and antioxidant activities in extracts containing this
alkaloid warrant further investigation.

Future research should prioritize the isolation of larger quantities of purified Carmichaenine D
to enable comprehensive biological evaluation. Determining the specific IC50 values of the
pure compound in various cancer cell lines, as well as in enzymatic and antioxidant assays, is
a critical next step. Furthermore, elucidating the underlying mechanism of action and identifying
the specific signaling pathways modulated by Carmichaenine D will be crucial for its potential
translation into a clinical candidate. As research progresses, a more complete picture of the
therapeutic potential of this intriguing natural product will undoubtedly emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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